3-(3,5-Dimethyl-phenyl)-prop-2-yn-1-ol, 97%
Overview
Description
3-(3,5-Dimethyl-phenyl)-prop-2-yn-1-ol, 97% (hereafter referred to as 3-DMPP-2-ol) is a synthetic compound that is used in a variety of scientific applications. 3-DMPP-2-ol is a versatile compound that can be used in a variety of laboratory experiments and scientific research. It has been used to synthesize a range of compounds, as well as for biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 3-DMPP-2-ol is not fully understood. However, it is believed that 3-DMPP-2-ol acts as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the metabolism of fatty acids. In addition, 3-DMPP-2-ol is believed to act as an agonist of certain G-protein coupled receptors, such as the β-adrenergic receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-DMPP-2-ol are not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the metabolism of fatty acids. In addition, 3-DMPP-2-ol has been shown to act as an agonist of certain G-protein coupled receptors, such as the β-adrenergic receptor.
Advantages and Limitations for Lab Experiments
The advantages of using 3-DMPP-2-ol in laboratory experiments include its relatively low cost and its versatility. 3-DMPP-2-ol can be used to synthesize a range of compounds, as well as for biochemical and physiological studies. However, there are some limitations to using 3-DMPP-2-ol in laboratory experiments. For example, the mechanism of action of 3-DMPP-2-ol is not fully understood, and it is unclear how 3-DMPP-2-ol affects the activity of enzymes and G-protein coupled receptors.
Future Directions
The potential future directions for 3-DMPP-2-ol include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In addition, further research into the synthesis of 3-DMPP-2-ol could lead to the development of new and more efficient synthesis methods. Furthermore, further research into the use of 3-DMPP-2-ol in the synthesis of polymers could lead to the development of new and improved polymers. Finally, further research into the potential therapeutic applications of 3-DMPP-2-ol could lead to the development of new and improved treatments for a variety of diseases.
Scientific Research Applications
3-DMPP-2-ol has been used in a variety of scientific research applications. It has been used to synthesize a range of compounds, such as 3-methyl-2-phenyl-propanoic acid and 3-(3,5-dimethyl-phenyl)-propanoic acid. It has also been used in biochemical and physiological studies, such as the study of the effects of 3-DMPP-2-ol on the activity of enzymes. In addition, 3-DMPP-2-ol has been used in the synthesis of polymers, such as polystyrene.
properties
IUPAC Name |
3-(3,5-dimethylphenyl)prop-2-yn-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c1-9-6-10(2)8-11(7-9)4-3-5-12/h6-8,12H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLFULTQAPOJNGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C#CCO)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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